Cas no 1268511-81-4 (7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine)

7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a fused pyrrolo-pyrimidine core with bromo and chloro substituents at the 7- and 4-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The methyl groups at the 2- and 6-positions contribute to steric stability, improving selectivity in downstream applications. Its well-defined crystalline form ensures consistent purity, facilitating reproducible results in research and industrial processes. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules.

7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine structure

1268511-81-4 structure

Product Name:7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine

CAS No:1268511-81-4

MF:C₈H₇BrClN₃

MW:260.518279314041

CID:2145861

Update Time:2025-05-23

7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine
- 5H-Pyrrolo[3,2-d]pyrimidine, 7-bromo-4-chloro-2,6-dimethyl-
- Inchi： 1S/C8H7BrClN3/c1-3-5(9)6-7(11-3)8(10)13-4(2)12-6/h11H,1-2H3
- InChI Key： YKJSBXVOMDPZKS-UHFFFAOYSA-N
- SMILES： C1(C)=NC(Cl)=C2NC(C)=C(Br)C2=N1

7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM333005-1g	7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine	1268511-81-4	95%+	1g	$1744	2024-08-02
Chemenu	CM333005-1g	7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine	1268511-81-4	95%+	1g	$2835	2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1149621-1g	7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine	1268511-81-4	98%	1g	￥15873.00	2024-08-09

7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
3. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
4. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

Additional information on 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine

Comprehensive Overview of 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 1268511-81-4)

The compound 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 1268511-81-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyrimidine core substituted with bromo, chloro, and methyl groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in kinase inhibition, anticancer therapies, and as a building block for novel bioactive molecules.

In recent years, the demand for pyrrolopyrimidine derivatives has surged due to their broad-spectrum biological activities. The 7-bromo-4-chloro-2,6-dimethyl variant, in particular, is frequently cited in patents related to JAK/STAT signaling pathway modulators—a hot topic in autoimmune disease and oncology research. Its CAS No. 1268511-81-4 is often searched alongside terms like "kinase inhibitor scaffolds" and "small molecule drug design," reflecting its relevance in modern medicinal chemistry.

From a synthetic chemistry perspective, the halogenated pyrrolopyrimidine framework of this compound offers multiple sites for further functionalization, enabling the creation of diverse libraries for high-throughput screening. The presence of both bromo and chloro substituents allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in fragment-based drug discovery. This aligns with the growing trend of "click chemistry" and "late-stage diversification" strategies in pharmaceutical R&D.

Environmental and regulatory considerations are also shaping the discourse around 1268511-81-4. With increasing emphasis on green chemistry, researchers are investigating solvent-free synthetic routes and catalytic methods to produce such intermediates with reduced waste. Searches for "sustainable heterocyclic synthesis" often intersect with discussions about this compound, highlighting its role in eco-friendly innovation.

Analytical characterization of 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine typically involves advanced techniques like LC-MS, NMR (1H/13C), and X-ray crystallography—topics frequently queried by quality control specialists. The compound’s stability under various pH conditions and thermal properties are also subjects of technical forums, addressing concerns about storage and handling in industrial settings.

Market trends indicate rising interest in pyrrolopyrimidine-based APIs, driven by their efficacy in targeted therapies. As precision medicine gains traction, the demand for structurally nuanced intermediates like CAS 1268511-81-4 is projected to grow, particularly in oncology and inflammation-related drug pipelines. This aligns with frequent search queries such as "next-generation kinase inhibitors" and "scaffold hopping in drug design."

In summary, 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine exemplifies the intersection of synthetic utility and therapeutic potential. Its CAS No. 1268511-81-4 serves as a keystone identifier for researchers navigating the expanding landscape of heterocyclic chemistry, while its applications continue to evolve alongside cutting-edge biomedical advancements.